Cas no 119454-82-9 (Benzoic acid,4-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl]-)
119454-82-9 structure
Product Name:Benzoic acid,4-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl]-
CAS No:119454-82-9
MF:C23H26O2
MW:334.451346874237
CID:156291
PubChem ID:6439770
Update Time:2025-04-19
Benzoic acid,4-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl]-
- 4-[(E)-2-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)ethenyl]benzoic acid
- 4-[2-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-vinyl]-benzoic acid
- Benzoic acid, 4-(2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl)-, (E)-
- SCHEMBL1615597
- BDBM50282692
- 4-((E)-2-(1,2,3,4-Tetrahydro-1,1,4,4-tetramethylnaphthalen-6-yl)vinyl)benzoic acid
- CHEMBL12585
- AGN 191662
- 119454-82-9
- KXJOGQVGIGUXDY-AATRIKPKSA-N
- 4-[(E)-2-(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-vinyl]-benzoic acid
- ANG 191662
-
- Inchi: 1S/C23H26O2/c1-22(2)13-14-23(3,4)20-15-17(9-12-19(20)22)6-5-16-7-10-18(11-8-16)21(24)25/h5-12,15H,13-14H2,1-4H3,(H,24,25)/b6-5+
- InChI Key: KXJOGQVGIGUXDY-AATRIKPKSA-N
- SMILES: OC(C1C=CC(=CC=1)/C=C/C1C=CC2=C(C=1)C(C)(C)CCC2(C)C)=O
Computed Properties
- Exact Mass: 334.19328
- Monoisotopic Mass: 334.19328
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 6.8
Experimental Properties
- Density: 1.082
- Boiling Point: 492.6°Cat760mmHg
- Flash Point: 229°C
- Refractive Index: 1.602
Benzoic acid,4-[(1E)-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)ethenyl]- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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